3-(furan-2-carboxamido)-N-phenylbenzofuran-2-carboxamide

• IUPAC Name: 3-(furan-2-carbonylamino)-N-phenyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H14N2O4/c23-19(16-11-6-12-25-16)22-17-14-9-4-5-10-15(14)26-18(17)20(24)21-13-7-2-1-3-8-13/h1-12H,(H,21,24)(H,22,23)
• InChI Key: OBKBTPBQNUVRKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CO4
• Molecular Formula: C20H14N2O4
• Molecular Weight: 346.3 g/mol

Description

Furan-2-carboxamido compounds are a class of organic compounds that contain a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan ring in these compounds is substituted at the 2-position with a carboxamido group. These compounds are of interest in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of furan-2-carboxamido compounds typically involves the reaction of furan-2-carboxylic acid with an appropriate amine. The exact method can vary depending on the specific compound being synthesized.

Molecular Structure Analysis

The molecular structure of furan-2-carboxamido compounds can be analyzed using various spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

Furan-2-carboxamido compounds can participate in a variety of chemical reactions, depending on the other functional groups present in the molecule. For example, they can undergo reactions typical of amides, such as hydrolysis, and reactions typical of furans, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan-2-carboxamido compounds, such as their melting point, solubility, and stability, can be determined using standard laboratory techniques. These properties can be influenced by factors such as the specific substituents on the furan ring and the nature of the amide group.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered attention due to their potential as antibacterial agents. Researchers have explored the synthesis of novel furan compounds to combat microbial resistance. . Further studies have focused on optimizing their efficacy and safety profiles.

Other Therapeutic Applications

Beyond the mentioned areas, furan derivatives have been studied for their diuretic, muscle relaxant, anti-protozoal, and anti-anxiety properties. .

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of biological and pharmacological characteristics, making them useful in various therapeutic areas .

Mode of Action

It’s worth noting that furan-containing compounds are known for their remarkable therapeutic efficacy, inspiring medicinal chemists to create numerous innovative antibacterial agents .

Biochemical Pathways

Furan derivatives are known to interact with various biochemical pathways due to their diverse structural reactions .

Result of Action

Furan derivatives are known to exhibit a wide range of therapeutic benefits, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer effects .

Safety and Hazards

Like all chemicals, furan-2-carboxamido compounds should be handled with care. They may pose hazards such as skin and eye irritation, and some may be harmful if swallowed or inhaled. Always refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Research into furan-2-carboxamido compounds is ongoing, and future directions could include the synthesis of new compounds, the exploration of their biological activities, and the development of methods to improve their synthesis and purification.